molecular formula C13H10BrN3O2S B14171781 2-Thiazolecarboxylic acid, 5-(5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-, ethyl ester

2-Thiazolecarboxylic acid, 5-(5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-, ethyl ester

Cat. No.: B14171781
M. Wt: 352.21 g/mol
InChI Key: QAYLVKWXDHIJAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a heterocyclic molecule featuring a thiazole ring substituted at the 5-position with a 5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl group and an ethyl ester at the 2-carboxylic acid position. The bromine atom enhances electrophilic reactivity, while the pyrrolopyridine moiety contributes to π-π stacking interactions, making it a candidate for pharmaceutical or materials science applications.

Properties

Molecular Formula

C13H10BrN3O2S

Molecular Weight

352.21 g/mol

IUPAC Name

ethyl 5-(5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-1,3-thiazole-2-carboxylate

InChI

InChI=1S/C13H10BrN3O2S/c1-2-19-13(18)12-17-6-10(20-12)9-5-16-11-8(9)3-7(14)4-15-11/h3-6H,2H2,1H3,(H,15,16)

InChI Key

QAYLVKWXDHIJAM-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=NC=C(S1)C2=CNC3=C2C=C(C=N3)Br

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Thiazolecarboxylic acid, 5-(5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-, ethyl ester typically involves multi-step organic reactions. One common method includes the bromination of 1H-pyrrolo[2,3-b]pyridine followed by coupling with thiazolecarboxylic acid under specific conditions. The reaction conditions often involve the use of catalysts and solvents such as p-toluenesulfonic acid in toluene .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of automated systems and advanced purification techniques like chromatography is common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

2-Thiazolecarboxylic acid, 5-(5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-, ethyl ester can undergo various chemical reactions, including:

    Oxidation: This reaction can introduce additional functional groups or modify existing ones.

    Reduction: This can be used to remove oxygen-containing groups or reduce double bonds.

    Substitution: Halogen atoms like bromine can be substituted with other groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions vary depending on the desired reaction but often involve controlled temperatures and specific solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a carboxylic acid derivative, while substitution could introduce a new functional group in place of the bromine atom.

Scientific Research Applications

2-Thiazolecarboxylic acid, 5-(5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-, ethyl ester has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2-Thiazolecarboxylic acid, 5-(5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-, ethyl ester involves its interaction with molecular targets such as FGFRs. By binding to these receptors, it inhibits their activity, which can lead to reduced cell proliferation and induced apoptosis in cancer cells . The pathways involved include the RAS–MEK–ERK and PI3K–Akt signaling pathways .

Comparison with Similar Compounds

Ethyl 2-Amino-5-Benzoyl-1H-Pyrrole-3-Carboxylate (Compound 55)

Structural Differences :

  • Core Heterocycle: Pyrrole (non-condensed) vs. pyrrolo[2,3-b]pyridine-thiazole hybrid in the target compound.
  • Substituents : Benzoyl group at pyrrole C5 vs. brominated pyrrolopyridine at thiazole C3.
  • Reactivity: The amino group in Compound 55 facilitates nucleophilic reactions (e.g., with ethyl isothiocyanate to form pyrimidine derivatives), whereas the bromine in the target compound may favor Suzuki couplings or nucleophilic substitutions .

Synthetic Utility :
Compound 55 is a precursor to condensed pyrimidines (e.g., 6-benzoyl-3-ethyl-2-thioxo-2,3-dihydro-1H-pyrrolo[3,2-d]pyrimidin-4(5H)-one), whereas the target compound’s fused pyrrolopyridine-thiazole system could enable access to kinase inhibitor scaffolds .

Thiophene-Based Derivatives (e.g., 2-Amino-5-Acetyl-4-Methyl-Thiophene-3-Carboxylic Acid Ethyl Ester)

Structural Differences :

  • Core Heterocycle : Thiophene vs. thiazole. Sulfur in thiophene participates in aromaticity, while thiazole’s nitrogen enables hydrogen bonding.
  • Functional Groups : Acetyl and methyl groups in thiophene derivatives vs. brominated pyrrolopyridine in the target compound.

Pharmacological Potential: Thiophene derivatives like 6-acetyl-3-amino-2,5-dimethylthieno[2,3-d]pyrimidin-4(3H)-one exhibit activity in kinase inhibition or antimicrobial assays. The target compound’s bromine and pyrrolopyridine groups may enhance binding affinity to similar biological targets .

Ethyl 2-Bromo-4H-Pyrrolo[2,3-d]Thiazole-5-Carboxylate (CAS: 1379315-43-1)

Structural Differences :

  • Ring Fusion: Pyrrolo[2,3-d]thiazole (condensed thiazole-pyrrole) vs. non-condensed thiazole-pyrrolopyridine in the target compound.
  • Bromine Position : At pyrrolothiazole C2 vs. pyrrolopyridine C5 in the target compound.

Both share ethyl ester groups, suggesting comparable hydrolysis kinetics under physiological conditions .

Comparative Data Table

Property Target Compound Compound 55 Thiophene Derivative CAS 1379315-43-1
Core Heterocycle Thiazole + pyrrolopyridine Pyrrole Thiophene Pyrrolo[2,3-d]thiazole
Key Substituents 5-Bromo-pyrrolopyridine, ester 5-Benzoyl, amino, ester 5-Acetyl, methyl, amino, ester 2-Bromo, ester
Synthetic Applications Kinase inhibitor precursors Pyrimidine condensates Pyrazole-carbonyl hybrids Unspecified fused heterocycles
Electrophilic Reactivity High (Br, ester) Moderate (amino, ester) Low (acetyl, methyl) High (Br, ester)
Potential Bioactivity Kinase inhibition (inferred) Antimicrobial, kinase inhibition Antimicrobial, enzyme inhibition Undisclosed

Key Research Findings

  • Heterocycle-Driven Bioactivity : The pyrrolopyridine-thiazole hybrid may mimic adenine in ATP-binding pockets, a feature absent in thiophene derivatives .
  • Ester Hydrolysis: Ethyl esters in all compounds serve as prodrug moieties, but hydrolysis rates vary with adjacent substituents (e.g., electron-withdrawing bromine may slow hydrolysis vs. electron-donating amino groups) .

Biological Activity

2-Thiazolecarboxylic acid, 5-(5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-, ethyl ester is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms of action, therapeutic applications, and structure-activity relationships (SAR).

The compound is characterized by a thiazole ring and a pyrrolopyridine moiety, which are known for their diverse biological activities. The presence of the bromine atom enhances its interaction with biological targets.

Research indicates that thiazole derivatives often exhibit their biological effects through various mechanisms:

  • Inhibition of Enzymes : Thiazole derivatives have been shown to inhibit various enzymes, including MetAPs (Methionine Aminopeptidases), which play a crucial role in protein maturation and stability. The structural modifications in the thiazole ring can significantly influence the inhibition potency .
  • Antimicrobial Activity : Compounds containing thiazole rings have demonstrated activity against a range of pathogens. For instance, modifications at specific positions on the thiazole ring can enhance their antimicrobial properties against bacteria and fungi.
  • Anticancer Properties : Studies have shown that thiazole derivatives can induce apoptosis in cancer cells. The mechanism often involves the disruption of cellular processes such as tubulin dynamics and mitochondrial function .

Biological Activity Data

The following table summarizes key findings from various studies regarding the biological activity of 2-thiazolecarboxylic acid derivatives:

Activity Effect Reference
AnticancerInduces apoptosis in cancer cells
AntimicrobialEffective against Gram-positive and Gram-negative bacteria
Enzyme InhibitionInhibits Methionine Aminopeptidases (MetAPs)
AntimalarialHigh potency against Plasmodium falciparum

Case Studies

  • Anticancer Activity : A study investigated the effects of thiazole derivatives on various cancer cell lines. The results indicated that compounds similar to 2-thiazolecarboxylic acid exhibited significant cytotoxicity against breast cancer cells, with mechanisms involving mitochondrial dysfunction and caspase activation.
  • Antimicrobial Efficacy : In vitro tests demonstrated that thiazole derivatives showed promising activity against Staphylococcus aureus and Escherichia coli. The SAR analysis suggested that electron-withdrawing groups on the thiazole ring enhance antibacterial efficacy.
  • Antimalarial Potential : Research focused on the antimalarial activity of thiazole derivatives revealed that modifications to the N-aryl amide group linked to the thiazole ring led to compounds with high potency against Plasmodium falciparum while maintaining low cytotoxicity in mammalian cell lines .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.